molecular formula C6H5ClN2O4S B8566402 o-Nitroaniline-p-sulfonyl chloride

o-Nitroaniline-p-sulfonyl chloride

Cat. No.: B8566402
M. Wt: 236.63 g/mol
InChI Key: ISULKPPMRMIAMM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

O-Nitroaniline-p-sulfonyl chloride is a useful research compound. Its molecular formula is C6H5ClN2O4S and its molecular weight is 236.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H5ClN2O4S

Molecular Weight

236.63 g/mol

IUPAC Name

4-amino-3-nitrobenzenesulfonyl chloride

InChI

InChI=1S/C6H5ClN2O4S/c7-14(12,13)4-1-2-5(8)6(3-4)9(10)11/h1-3H,8H2

InChI Key

ISULKPPMRMIAMM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1S(=O)(=O)Cl)[N+](=O)[O-])N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixure of o-nitroaniline-p-sulfonic acid sodium salt (25.00 g, 104 mmol) and phosphoryl chloride (75 mL, 804 mmol) under Argon was heated to reflux and vigorously stirred for 4 hours. After cooling to ambient temperature, the reaction mixture was carefully added to a large excess of ice. The resulting slurry was stirred for 15 min., filtered and dried under vacuum to provide o-nitroaniline-p-sulfonyl chloride (21.43 g, 87%) as a yellow solid. H1-NMR (dimethylsulfoxide-D6): 5.8 (b, 2H), 6.97 (d, 1H, J=8.8), 7.57 (m, 1H), 8.18 (d, 1H, J=2.0).
Name
o-nitroaniline-p-sulfonic acid sodium salt
Quantity
25 g
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Quantity
75 mL
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reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

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